Cas no 677024-94-1 (<br>(E)-5-(4-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol)

<br>(E)-5-(4-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol structure
677024-94-1 structure
Product Name:<br>(E)-5-(4-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol
CAS No:677024-94-1
MF:C15H10FN5O2S
MW:343.335604190826
CID:3051353
PubChem ID:6859124
Update Time:2025-04-21

<br>(E)-5-(4-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol Chemical and Physical Properties

Names and Identifiers

    • <br>(E)-5-(4-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol
    • 5-(4-fluorophenyl)-4-{[(E)-(2-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • STL050621
    • AKOS024320188
    • 677024-94-1
    • 5-(4-Fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
    • 644-054-9
    • AKOS005703670
    • Inchi: 1S/C15H10FN5O2S/c16-12-7-5-10(6-8-12)14-18-19-15(24)20(14)17-9-11-3-1-2-4-13(11)21(22)23/h1-9H,(H,19,24)/b17-9+
    • InChI Key: DZFGZRVSXFOQGX-RQZCQDPDSA-N
    • SMILES: S=C1NN=C(C2C=CC(=CC=2)F)N1/N=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 343.05392391Da
  • Monoisotopic Mass: 343.05392391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 118Ų
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